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Compound of Interest

Compound Name: 3-(Piperidin-1-ylsulfonyl)aniline

Cat. No.: B1306169 Get Quote

An in-depth analysis of the available scientific literature and chemical databases reveals limited

public information for "3-(Piperidin-1-ylsulfonyl)aniline" (CAS Number: 22184-99-2). This

compound is primarily documented as a chemical intermediate, likely used in the synthesis of

more complex molecules. There is a notable absence of extensive research into its biological

activity, signaling pathways, or detailed experimental applications in peer-reviewed

publications.

The following guide has been constructed based on the available data, focusing on its chemical

properties and a generalized synthesis workflow. The lack of biological data precludes the

creation of signaling pathway diagrams and detailed experimental protocols for biological

assays.

Chemical Properties and Data
3-(Piperidin-1-ylsulfonyl)aniline is a sulfonamide derivative. The structural formula and key

physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 3-(Piperidin-1-ylsulfonyl)aniline
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Property Value Source

CAS Number 22184-99-2 Chemical Abstracts Service

Molecular Formula C₁₁H₁₆N₂O₂S N/A

Molecular Weight 240.32 g/mol N/A

Appearance
Off-white to pale yellow solid

(typical)
Supplier Data

Purity
>95% (typical commercial

grade)
Supplier Data

Note: Physical properties such as melting point, boiling point, and solubility are not consistently

reported across public sources and would require experimental determination for definitive

values.

Synthesis Workflow
The synthesis of 3-(Piperidin-1-ylsulfonyl)aniline typically involves the reaction of a sulfonyl

chloride with an aniline derivative. A generalized workflow for its preparation is outlined below.

This process represents a common synthetic route for such compounds.

Starting Materials

Intermediate Formation Final Product3-Nitrobenzenesulfonyl chloride

1-(3-Nitrobenzenesulfonyl)piperidine

Reaction
(e.g., in DCM, with base)

Piperidine

3-(Piperidin-1-ylsulfonyl)aniline

Reduction
(e.g., H₂, Pd/C or SnCl₂)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 3-(Piperidin-1-ylsulfonyl)aniline.
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Experimental Protocols
Due to the lack of published research papers detailing specific uses of this compound, a

generalized experimental protocol for its synthesis is provided based on standard organic

chemistry techniques for sulfonamide formation and nitro group reduction.

3.1 Synthesis of 1-(3-Nitrobenzenesulfonyl)piperidine (Intermediate)

Reaction Setup: To a solution of 3-nitrobenzenesulfonyl chloride (1.0 eq) in a suitable solvent

such as dichloromethane (DCM) in a round-bottom flask, add a base, for instance,

triethylamine (1.2 eq).

Addition of Amine: Cool the mixture to 0 °C using an ice bath. Add piperidine (1.1 eq)

dropwise to the solution while stirring.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer, wash

with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to

yield the crude intermediate.

Purification: Purify the crude product via column chromatography or recrystallization to

obtain pure 1-(3-nitrobenzenesulfonyl)piperidine.

3.2 Synthesis of 3-(Piperidin-1-ylsulfonyl)aniline (Final Product)

Reaction Setup: Dissolve the intermediate, 1-(3-nitrobenzenesulfonyl)piperidine (1.0 eq), in a

solvent like ethanol or ethyl acetate.

Reduction: Add a reducing agent. A common method is catalytic hydrogenation using

palladium on carbon (10 mol%) under a hydrogen atmosphere. Alternatively, chemical

reduction using reagents like tin(II) chloride (SnCl₂) in an acidic medium can be employed.

Reaction Progression: Stir the reaction at room temperature until the starting material is fully

consumed, as monitored by TLC.
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Workup: After the reaction is complete, filter off the catalyst (if used). Neutralize the reaction

mixture and extract the product with an organic solvent.

Purification: Wash the combined organic layers, dry, and concentrate. The final product, 3-
(Piperidin-1-ylsulfonyl)aniline, can be further purified by column chromatography if

necessary.

Potential Applications in Research
As a chemical intermediate, 3-(Piperidin-1-ylsulfonyl)aniline serves as a building block in

drug discovery and development. The aniline functional group allows for a variety of

subsequent chemical transformations, such as amide bond formation, diazotization, or other

coupling reactions, enabling the synthesis of a diverse library of more complex molecules for

screening as potential therapeutic agents. The piperidinylsulfonyl moiety can influence the

physicochemical properties, such as solubility and lipophilicity, of the final compounds.

3-(Piperidin-1-ylsulfonyl)aniline
(Building Block)

Chemical Modification
(e.g., Acylation, Alkylation)

Diverse Library of
Novel Compounds

Biological Screening
(e.g., Enzyme Assays)

Identification of
Hit/Lead Compounds
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Caption: Role as an intermediate in a drug discovery workflow.

Conclusion
3-(Piperidin-1-ylsulfonyl)aniline (CAS: 22184-99-2) is a chemical compound with established

use as a synthetic intermediate. While detailed public data on its biological effects and specific

experimental applications are scarce, its structure provides a versatile scaffold for the

generation of new chemical entities in medicinal chemistry research. Further investigation

would be required to elucidate any intrinsic biological activity of this molecule.

To cite this document: BenchChem. ["3-(Piperidin-1-ylsulfonyl)aniline" CAS number 22184-
99-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306169#3-piperidin-1-ylsulfonyl-aniline-cas-number-
22184-99-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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